Cas no 1361713-40-7 (2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl)
2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl Chemical and Physical Properties
Names and Identifiers
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- 2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl
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- Inchi: 1S/C13H7Cl2F3/c14-7-4-5-10(15)9(6-7)8-2-1-3-11(16)12(8)13(17)18/h1-6,13H
- InChI Key: GMGGLLYOAQJABL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C1C=CC=C(C=1C(F)F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 275
- XLogP3: 5.5
- Topological Polar Surface Area: 0
2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011000767-250mg |
2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl |
1361713-40-7 | 97% | 250mg |
475.20 USD | 2021-07-05 | |
| Alichem | A011000767-500mg |
2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl |
1361713-40-7 | 97% | 500mg |
815.00 USD | 2021-07-05 | |
| Alichem | A011000767-1g |
2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl |
1361713-40-7 | 97% | 1g |
1,579.40 USD | 2021-07-05 |
2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl
Comprehensive Overview of 2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl (CAS No. 1361713-40-7)
2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl (CAS No. 1361713-40-7) is a specialized halogenated biphenyl derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and material science. This compound, characterized by its unique molecular structure featuring chloro and fluoro substituents, is widely utilized in the development of advanced agrochemicals, electronic materials, and liquid crystals. Its high thermal stability and chemical reactivity make it a valuable building block for researchers and industries alike.
The growing demand for fluorinated compounds in modern chemistry has positioned 2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl as a key player in the synthesis of high-performance materials. Recent studies highlight its role in the design of OLED (Organic Light-Emitting Diode) materials, where its electron-withdrawing properties enhance device efficiency. Additionally, its application in crop protection agents aligns with the global push for sustainable agriculture, addressing common search queries like "eco-friendly agrochemicals" and "fluorine in pesticides."
From a synthetic chemistry perspective, the compound's CAS No. 1361713-40-7 is frequently referenced in patents and academic papers exploring cross-coupling reactions and catalysis. Its difluoromethyl group is particularly noteworthy, as it mimics the metabolic stability of bioactive molecules—a hot topic in drug discovery forums. Researchers often search for "difluoromethyl biphenyl applications" or "halogenated biphenyl synthesis," reflecting the compound's relevance in cutting-edge science.
Environmental and regulatory considerations are also critical when discussing 2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl. While not classified as hazardous under current guidelines, its halogenated nature necessitates proper handling to align with green chemistry principles. This aligns with trending searches such as "safe handling of fluorinated compounds" and "biodegradable halogenated materials." Manufacturers emphasize closed-system processing to minimize emissions, catering to the ESG (Environmental, Social, and Governance) priorities of modern enterprises.
In the electronics industry, the compound's low dielectric constant and resistance to oxidation make it ideal for semiconductor coatings and flexible displays. With the rise of wearable technology and 5G infrastructure, queries like "fluorinated materials in electronics" have surged, further underscoring its industrial importance. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure the purity of CAS No. 1361713-40-7, a detail frequently sought by quality control professionals.
Looking ahead, the versatility of 2,5-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl ensures its continued prominence in both research and commercial applications. Innovations in catalytic fluorination and solvent-free synthesis are expected to optimize its production, addressing cost and scalability concerns. As the scientific community explores new functional materials, this compound will likely remain a cornerstone in the quest for next-generation technologies.
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